Cas no 50743-01-6 (4-bromo-1H-imidazole-5-carbaldehyde)

• Product Name: 4-bromo-1H-imidazole-5-carbaldehyde
• CAS No: 50743-01-6
• MF: C₄H₃BrN₂O
• MW: 174.983419656754
• MDL: MFCD21336623
• CID: 1030192
• PubChem ID: 53434629
• Update Time: 2025-06-09

4-bromo-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1H-Imidazole-4-carboxaldehyde
• 5-Bromo-1H-imidazole-4-carbaldehyde
• 4-BROMO-1H-IMIDAZOLE-5-CARBALDEHYDE
• 5-Bromimidazol-4-carbaldehyd
• 5-bromo-1(3)H-imidazole-4-carbaldehyde
• 5-bromo-4-formyl imidazole
• AK134236
• KB-244756
• 1H-Imidazole-4-carboxaldehyde, 5-bromo-
• FCH2164373
• AX8255787
• A851526
• DB-368298
• MFCD21336623
• C75380
• CS-0187103
• 50743-01-6
• EN300-198592
• SCHEMBL2165253
• SCHEMBL12405361
• AKOS006307647
• DTXSID80700692
• 4-bromo-1H-imidazole-5-carbaldehyde

• MDL： MFCD21336623
• Inchi： 1S/C4H3BrN2O/c5-4-3(1-8)6-2-7-4/h1-2H,(H,6,7)
• InChI Key： WSKUPAMDYXOQRC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N=CN1

Computed Properties

• Exact Mass: 173.943
• Monoisotopic Mass: 173.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 0.9

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 404.4±25.0 °C at 760 mmHg
• Flash Point: 198.4±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-bromo-1H-imidazole-5-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-bromo-1H-imidazole-5-carbaldehyde

Chemical Profile of 4-bromo-1H-imidazole-5-carbaldehyde (CAS No. 50743-01-6)

4-bromo-1H-imidazole-5-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 50743-01-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the imidazole family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of both a bromine substituent at the 4-position and an aldehyde group at the 5-position imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structure of 4-bromo-1H-imidazole-5-carbaldehyde features a six-membered aromatic ring containing two nitrogen atoms, with a bromine atom attached to one of the carbon atoms and an aldehyde functional group (-CHO) linked to another. This configuration allows for multiple reaction pathways, including nucleophilic addition, condensation reactions, and cross-coupling processes, which are instrumental in constructing more complex molecular frameworks. The imidazole core is particularly noteworthy for its prevalence in natural products and bioactive molecules, such as antifungal agents, antiviral drugs, and kinase inhibitors.

In recent years, 4-bromo-1H-imidazole-5-carbaldehyde has been extensively studied for its potential applications in medicinal chemistry. One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of imidazole-based therapeutics. The bromine atom serves as a versatile handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the introduction of aryl, vinyl, or amino groups at various positions of the imidazole ring, leading to novel derivatives with enhanced pharmacological properties.

Recent research has highlighted the utility of 4-bromo-1H-imidazole-5-carbaldehyde in developing kinase inhibitors, which are critical in targeted cancer therapies. Imidazole derivatives have demonstrated efficacy against various kinases by interfering with their ATP-binding sites. The aldehyde group in this compound can be readily converted into amides or hydrazones, which are known to exhibit potent inhibitory activity against specific kinases. For instance, studies have shown that derivatives of 4-bromo-1H-imidazole-5-carbaldehyde can modulate the activity of tyrosine kinases involved in signal transduction pathways relevant to tumor growth and metastasis.

Another area where 4-bromo-1H-imidazole-5-carbaldehyde has shown promise is in the development of antiviral agents. The imidazole scaffold is a common motif in nucleoside analogs that inhibit viral replication by competing with natural nucleosides during DNA/RNA synthesis. Researchers have leveraged the reactivity of this compound to design inhibitors targeting viral polymerases. The bromine atom facilitates further derivatization into more complex structures that can mimic natural substrates while exhibiting greater antiviral potency and selectivity.

The synthesis of 4-bromo-1H-imidazole-5-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors such as imidazole or its halogenated derivatives. Common synthetic routes include halogenation at the 4-position followed by formylation at the 5-position using reagents like phosphorus oxychloride (POCl₃) or dimethylformamide (DMF). Advances in catalytic methods have also enabled more efficient and sustainable synthetic strategies, reducing waste and improving yields.

In terms of applications beyond pharmaceuticals, 4-bromo-1H-imidazole-5-carbaldehyde finds utility in materials science and chemical biology. Its ability to undergo selective functionalization makes it a valuable building block for designing supramolecular assemblies and coordination polymers. These materials have potential applications in catalysis, sensing, and nanotechnology due to their tunable electronic and structural properties.

The growing interest in imидазол-based compounds has spurred innovation in synthetic methodologies tailored to this scaffold. For example, transition-metal-catalyzed C-H activation has emerged as a powerful tool for constructing complex imidazole derivatives from simple precursors like 4-bromo-1H-imidazole-5-carbaldehyde. Such approaches allow for rapid diversification of molecular structures without the need for pre-functionalized starting materials, thereby accelerating drug discovery pipelines.

Future directions in research involving 4-bromo-1H-imidazole-5-carbaldehyde may focus on exploring its role in chemotherapy and immunotherapy. Given its structural similarity to known bioactive molecules, this compound could serve as a scaffold for developing novel therapeutics that target cancer cells or modulate immune responses. Additionally, computational modeling techniques are being employed to predict binding affinities and optimize lead compounds derived from 4-bromo-1H-imidazole-5-carbaldehyde, streamlining the drug development process.

Overall, 4-bromo-1H-imidazole-5-carbaldehyde (CAS No. 50743-01-6) represents a versatile and highly functional compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for researchers engaged in medicinal chemistry, materials science, and chemical biology. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand further, contributing to advancements in drug discovery and material innovation.